(1-(4-Chlorophenyl)cyclopentyl)(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: [1-(4-chlorophenyl)cyclopentyl]-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C21H20ClN5O2/c22-16-6-4-15(5-7-16)21(8-1-2-9-21)20(28)27-12-14(13-27)19-25-18(26-29-19)17-23-10-3-11-24-17/h3-7,10-11,14H,1-2,8-9,12-13H2
• InChI Key: JHJLAYQSUYNIFX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)N3CC(C3)C4=NC(=NO4)C5=NC=CC=N5
• Molecular Formula: C21H20ClN5O2
• Molecular Weight: 409.9 g/mol

Description

The compound contains several functional groups including a chlorophenyl group, a cyclopentyl group, a pyrimidinyl group, an oxadiazolyl group, and an azetidinyl group. These groups are common in medicinal chemistry and are often found in drugs and other bioactive compounds.

Scientific Research Applications

Cancer Treatment: CDK2 Inhibition

CDK2 (Cyclin-Dependent Kinase 2) is an attractive target for cancer treatment. Researchers have designed a new set of small molecules based on the privileged scaffolds of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine. These compounds were synthesized as novel CDK2 inhibitors. Notably, most of these compounds demonstrated superior cytotoxic activities against cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colorectal cancer), with IC50 values ranging from 45 to 97 nM and 6 to 99 nM, respectively. Additionally, they exhibited moderate activity against HepG-2 (liver cancer) cells, with IC50 values ranging from 48 to 90 nM. .

Antitubercular Activity

Another avenue of research involves indole derivatives. For instance, (E)-1-(2-(1H-indol-3-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(substitutedphenyl)prop-2-en-1-one derivatives were investigated for their in vitro antitubercular activity. These compounds were tested against Mycobacterium tuberculosis (H37Ra MTB) and Mycobacterium bovis (BCG). .

Neurotoxic Potential Assessment

A newly synthesized pyrazoline derivative, 4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl) benzenesulfonamide (B4), was evaluated for its neurotoxic potential. Researchers assessed its effects on acetylcholinesterase (AchE) activity and malondialdehyde (MDA) levels in the brain of alevins. Behavioral parameters and swimming potential were also considered. .